N,N-diethylethanamine;hexyl(sulfo)sulfamic acid
Description
N,N-diethylethanamine;hexyl(sulfo)sulfamic acid is a compound that combines the properties of an amine and a sulfamic acid. The compound is known for its unique chemical structure and properties, which make it useful in various scientific and industrial applications. The molecular formula for this compound is C6H18N2O3S, and it has a molecular weight of 198.28 g/mol .
Properties
CAS No. |
62394-34-7 |
|---|---|
Molecular Formula |
C12H30N2O6S2 |
Molecular Weight |
362.5 g/mol |
IUPAC Name |
N,N-diethylethanamine;hexyl(sulfo)sulfamic acid |
InChI |
InChI=1S/C6H15NO6S2.C6H15N/c1-2-3-4-5-6-7(14(8,9)10)15(11,12)13;1-4-7(5-2)6-3/h2-6H2,1H3,(H,8,9,10)(H,11,12,13);4-6H2,1-3H3 |
InChI Key |
NLTDDPKIVPQDPQ-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCN(S(=O)(=O)O)S(=O)(=O)O.CCN(CC)CC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N,N-diethylethanamine;hexyl(sulfo)sulfamic acid typically involves the reaction of N,N-diethylethanamine with hexyl(sulfo)sulfamic acid. The reaction conditions often include the use of solvents such as dichloromethane or N,N-dimethylformamide, and the reaction is usually carried out at room temperature .
Industrial Production Methods
In industrial settings, the production of this compound may involve large-scale reactions using similar reagents and conditions as those used in laboratory synthesis. The process may be optimized for higher yields and purity, and may involve additional steps such as purification and crystallization .
Chemical Reactions Analysis
Types of Reactions
N,N-diethylethanamine;hexyl(sulfo)sulfamic acid can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.
Reduction: Sodium borohydride, lithium aluminum hydride; usually performed in anhydrous conditions.
Substitution: Various nucleophiles and electrophiles; reactions can be carried out in solvents like dichloromethane or ethanol.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acids, while reduction may produce amines or alcohols .
Scientific Research Applications
N,N-diethylethanamine;hexyl(sulfo)sulfamic acid has a wide range of applications in scientific research, including:
Chemistry: Used as a reagent in organic synthesis and as a catalyst in various chemical reactions.
Biology: Employed in the study of enzyme mechanisms and as a probe for biochemical assays.
Medicine: Investigated for its potential therapeutic effects and as a component in drug formulations.
Industry: Utilized in the production of specialty chemicals and as an additive in various industrial processes.
Mechanism of Action
The mechanism of action of N,N-diethylethanamine;hexyl(sulfo)sulfamic acid involves its interaction with specific molecular targets and pathways. The compound can act as a nucleophile or electrophile in chemical reactions, and its effects are mediated through the formation of covalent bonds with target molecules. The pathways involved may include enzyme inhibition, receptor binding, and signal transduction .
Comparison with Similar Compounds
Similar Compounds
Triethylamine: A related compound with similar amine functionality but different structural properties.
Diethylamine: Another amine with a simpler structure and different reactivity.
Sulfamic Acid: Shares the sulfamic acid moiety but lacks the amine functionality
Uniqueness
N,N-diethylethanamine;hexyl(sulfo)sulfamic acid is unique due to its combination of amine and sulfamic acid functionalities, which confer distinct chemical and physical properties. This dual functionality allows it to participate in a wider range of chemical reactions and makes it useful in diverse applications .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
